Cas no 174064-08-5 (2-Oxazolepropanoicacid, 4,5-diphenyl-, potassium salt (1:1))

2-Oxazolepropanoicacid, 4,5-diphenyl-, potassium salt (1:1) structure
174064-08-5 structure
Product Name:2-Oxazolepropanoicacid, 4,5-diphenyl-, potassium salt (1:1)
CAS No:174064-08-5
MF:C18H14KNO3
MW:331.406965732574
CID:194238
PubChem ID:23694685
Update Time:2025-04-19

2-Oxazolepropanoicacid, 4,5-diphenyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolepropanoicacid, 4,5-diphenyl-, potassium salt (1:1)
    • potassium,3-(4,5-diphenyl-1,3-oxazol-2-yl)propanoate
    • 2-Oxazolepropanoic acid, 4,5-diphenyl-, potassium salt
    • 4,5-diphenyl-2-oxazolepropionic acid potassium salt
    • CHEMBL1200463
    • Daypro Alta
    • LS-186561
    • ML56O2Z92I
    • OXAPROZIN POTASSIUM
    • oxaprozin potassium salt
    • SureCN8190699
    • UNII-ML56O2Z92I
    • Oxaprozin, potassium salt
    • HY-B0808A
    • Oxaprozin (potassium)
    • 174064-08-5
    • SCHEMBL8190699
    • OXAPROZIN POTASSIUM [WHO-DD]
    • OXAPROZIN POTASSIUM [MART.]
    • potassium;3-(4,5-diphenyl-1,3-oxazol-2-yl)propanoate
    • CS-0031253
    • OXAPROZIN POTASSIUM [ORANGE BOOK]
    • 4,5-Diphenyl-2-oxazolepropanoic Acid, Potassium Salt
    • DTXCID0092245
    • OXAPROZIN POTASSIUM (MART.)
    • DTXSID70169754
    • Q27284098
    • DA-76505
    • Inchi: 1S/C18H15NO3.K/c20-16(21)12-11-15-19-17(13-7-3-1-4-8-13)18(22-15)14-9-5-2-6-10-14;/h1-10H,11-12H2,(H,20,21);/q;+1/p-1
    • InChI Key: QTAQWNSMRSLSCG-UHFFFAOYSA-M
    • SMILES: [K+].O1C(CCC(=O)[O-])=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 331.06107479g/mol
  • Monoisotopic Mass: 331.06107479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.2Ų
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